Cas no 14818-55-4 (2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide)

• Product Name: 2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide
• CAS No: 14818-55-4
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 1319558
• PubChem ID: 529466
• Update Time: 2025-09-22

2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)-
• Trifluoroacetamide, N-[1-(3-methoxyphenyl)ethyl]
• AKOS003230319
• STK201200
• CHEMBL5017628
• 14818-55-4
• MFCD00751556
• SCHEMBL4572080
• 2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide
• PS-11253

• Inchi： 1S/C9H8F3NO2/c1-15-7-4-2-3-6(5-7)13-8(14)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： TZCQPHOSHKXEQV-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=C(C=1)OC)=O)(F)F

Computed Properties

• Exact Mass: 219.05074
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 283.6±40.0 °C at 760 mmHg
• Flash Point: 125.3±27.3 °C
• PSA: 38.33
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2,2-trifluoro-N-(3-methoxyphenyl)acetamide

Acetamide, 2,2,2-Trifluoro-N-(3-Methoxyphenyl)- (CAS No. 14818-55-4)

Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)- is a versatile organic compound with the CAS registry number 14818-55-4. This compound is characterized by its unique structure, which combines a trifluoroacetamide group with a methoxy-substituted phenyl ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The molecular formula of this compound is C9H9F3NO, and its molecular weight is approximately 206.19 g/mol. The structure consists of a trifluoroacetyl group (-CF3-CO-) attached to an amide nitrogen (NH), which is further connected to a phenyl ring substituted with a methoxy group (-OCH3) at the para position. This arrangement not only enhances the stability of the molecule but also contributes to its potential for various chemical reactions and applications.

Recent studies have highlighted the importance of Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)- in the field of medicinal chemistry. Its trifluoromethyl group is known to enhance the lipophilicity of the molecule, which is a desirable property in drug design as it improves bioavailability. Additionally, the methoxyphenyl group can act as a directing moiety for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic acyl substitution or other amide-forming reactions. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, one approach involves reacting trifluoroacetyl chloride with 3-methoxyaniline in the presence of a base to form the corresponding amide. This method has been shown to provide high yields under controlled conditions.

The physical properties of Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)- include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for use in various organic reactions. Furthermore, its stability under normal storage conditions ensures its utility in long-term research and industrial applications.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of this compound. These studies have revealed that the trifluoromethyl group significantly influences the electron distribution within the molecule, potentially affecting its reactivity in nucleophilic or electrophilic reactions. Such insights are valuable for designing more efficient synthetic routes and predicting the behavior of related compounds.

In terms of applications, Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)- has been explored as an intermediate in pharmaceutical synthesis. Its ability to undergo further functionalization makes it a valuable building block for constructing bioactive molecules. For example, researchers have utilized this compound as a starting material for synthesizing potential anti-inflammatory agents and other therapeutic agents.

Moreover, this compound has shown promise in materials science applications. Its unique combination of functional groups allows for potential use in polymer chemistry or as an additive in coatings and adhesives. The trifluoromethyl group's hydrophobic nature could contribute to improved water resistance in such materials.

Recent research has also focused on understanding the environmental impact of Acetamide derivatives like this one. Studies have been conducted to assess their biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for ensuring sustainable practices in chemical manufacturing and minimizing ecological risks.

In conclusion, Acetamide, 2,2,2-trifluoro-N-(3-methoxyphenyl)- (CAS No. 14818-55-4) is a multifaceted organic compound with significant potential across various fields due to its unique structure and properties. Ongoing research continues to uncover new applications and optimize its use in both academic and industrial settings.